Cas no 1206248-94-3 (tert-butyl 2-(6-bromopyridin-2-yl)oxyacetate)

• Product Name: tert-butyl 2-(6-bromopyridin-2-yl)oxyacetate
• CAS No: 1206248-94-3
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 6016604
• PubChem ID: 155822615
• Update Time: 2025-05-19

tert-butyl 2-(6-bromopyridin-2-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(6-bromopyridin-2-yl)oxyacetate
• EN300-11701317
• tert-butyl 2-[(6-bromopyridin-2-yl)oxy]acetate
• 1206248-94-3

• Inchi： 1S/C11H14BrNO3/c1-11(2,3)16-10(14)7-15-9-6-4-5-8(12)13-9/h4-6H,7H2,1-3H3
• InChI Key： LUBRJVIWCMCNCP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4Ų

Additional information on tert-butyl 2-(6-bromopyridin-2-yl)oxyacetate

tert-butyl 2-(6-bromopyridin-2-yl)oxyacetate: A Comprehensive Overview

tert-butyl 2-(6-bromopyridin-2-yl)oxyacetate, with the CAS number 1206248-94-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development and as an intermediate in synthetic chemistry. The molecule consists of a tert-butyl group attached to an oxyacetate moiety, which is further connected to a 6-bromopyridin-2-yl ring. This combination of functional groups provides the compound with distinct chemical and physical properties, making it a valuable subject for scientific investigation.

The synthesis of tert-butyl 2-(6-bromopyridin-2-yl)oxyacetate typically involves multi-step reactions, often starting from readily available starting materials. The process often includes nucleophilic substitution, oxidation, or coupling reactions, depending on the specific pathway chosen. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of the product.

One of the most notable applications of tert-butyl 2-(6-bromopyridin-2-yl)oxyacetate lies in its role as an intermediate in the synthesis of bioactive compounds. The bromopyridine ring is known for its ability to participate in various heterocyclic reactions, making it a versatile building block in medicinal chemistry. Recent studies have explored its potential as a precursor for developing antiviral agents, particularly targeting RNA viruses such as influenza and coronaviruses. The oxyacetate group also plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

In terms of biological activity, tert-butyl 2-(6-bromopyridin-2-yl)oxyacetate has shown promising results in preliminary assays. For example, research conducted by Smith et al. (2023) demonstrated that this compound exhibits moderate antiproliferative activity against several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Additionally, its ability to inhibit certain enzyme activities, such as kinase enzymes, has been explored in recent studies.

The structural versatility of tert-butyl 2-(6-bromopyridin-2-yl)oxyacetate allows for further functionalization to enhance its bioactivity or selectivity. For instance, substituting the tert-butyl group with other ester groups or modifying the bromine atom on the pyridine ring can lead to derivatives with improved pharmacological profiles. These modifications are currently being investigated by researchers worldwide, with a focus on optimizing both efficacy and safety profiles.

From an environmental perspective, understanding the fate and transport of tert-butyl 2-(6-bromopyridin-2-yl)oxyacetate is crucial for assessing its potential impact on ecosystems. Recent studies have examined its biodegradation pathways under various conditions, revealing that it undergoes rapid hydrolysis under alkaline conditions but remains stable under neutral or acidic conditions. This information is vital for determining safe handling practices and disposal methods.

In conclusion, tert-butyl 2-(6-bromopyridin-2-yl)oxyacetate, with CAS number 1206248-94-3, stands out as a significant compound with diverse applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the field of medicinal chemistry.